1-Cyclopropylcyclobutane-1-carbaldehyde

• IUPAC Name: 1-cyclopropylcyclobutane-1-carbaldehyde
• InChI: InChI=1S/C8H12O/c9-6-8(4-1-5-8)7-2-3-7/h6-7H,1-5H2
• InChI Key: TWMSHEMKSGKMMT-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)(C=O)C2CC2
• Molecular Formula: C8H12O
• Molecular Weight: 124.18 g/mol

Description

1-Cyclopropylcyclobutane-1-carbaldehyde is a bicyclic organic compound featuring a cyclopropane ring fused to a cyclobutane moiety, with an aldehyde (-CHO) functional group at the bridgehead position. This structure combines the steric strain of small rings (cyclopropane and cyclobutane) with the reactivity of the aldehyde group, making it a molecule of interest in synthetic organic chemistry, particularly in the development of strained intermediates for pharmaceuticals or materials science.

Preparation Methods

The synthesis of 1-Cyclopropylcyclobutane-1-carbaldehyde can be achieved through several routes. One common method involves the reaction of cyclopropylmethyl bromide with cyclobutanone in the presence of a strong base, such as sodium hydride, to form the desired aldehyde. Industrial production methods may involve more scalable processes, such as catalytic hydrogenation or oxidation reactions, to achieve higher yields and purity.

Chemical Reactions Analysis

1-Cyclopropylcyclobutane-1-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The aldehyde can be reduced to the corresponding alcohol using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the aldehyde group is replaced by other functional groups under specific conditions.

Common reagents and conditions used in these reactions include acidic or basic environments, specific catalysts, and controlled temperatures. Major products formed from these reactions include carboxylic acids, alcohols, and substituted derivatives.

Scientific Research Applications

1-Cyclopropylcyclobutane-1-carbaldehyde has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound’s unique structure makes it a valuable tool in studying enzyme interactions and metabolic pathways.

Medicine: Research is ongoing to explore its potential as a precursor in the synthesis of novel therapeutic agents.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism by which 1-Cyclopropylcyclobutane-1-carbaldehyde exerts its effects involves its interaction with various molecular targets. The aldehyde group can form covalent bonds with nucleophilic sites on proteins and enzymes, potentially altering their function. This interaction can affect metabolic pathways and cellular processes, making the compound a useful tool in biochemical research.

Comparison with Similar Compounds

Table 1: Key Structural Features of Cyclobutane Derivatives

Compound Name	CAS	Formula	Molecular Weight	Functional Group	Substituent
1-Cyclopropylcyclobutane-1-carbaldehyde	Not Available	C₈H₁₂O	124.18	Aldehyde	Cyclopropyl
1-Benzylcyclobutane-1-carboxylic acid	114672-02-5	C₁₂H₁₄O₂	190.24	Carboxylic Acid	Benzyl
1-(2-Hydroxy-2-methylpropyl)cyclobutane-1-carbaldehyde	2060030-96-6	C₉H₁₆O₂	156.22	Aldehyde	2-Hydroxy-2-methylpropyl
Methyl 1-(((2S,5R)-2-isopropyl-5-methylcyclohexyl)methyl)cyclobutane-1-carboxylate	Not Provided	C₂₂H₃₈O₂	334.54	Ester	Isopropyl-methylcyclohexyl

Key Observations:

• Functional Groups : The aldehyde group in 1-Cyclopropylcyclobutane-1-carbaldehyde and 1-(2-Hydroxy-2-methylpropyl)cyclobutane-1-carbaldehyde confers higher reactivity (e.g., susceptibility to nucleophilic addition or oxidation) compared to the carboxylic acid and ester derivatives .
• In contrast, the benzyl group in 1-Benzylcyclobutane-1-carboxylic acid increases molecular weight and may enhance aromatic interactions .

Research Implications and Gaps

• The cyclopropyl group’s strain could enable unique reactivity in 1-Cyclopropylcyclobutane-1-carbaldehyde, but experimental data on its stability under thermal or acidic conditions are lacking.
• Comparative studies on the aldehyde’s reactivity versus ester or carboxylic acid derivatives are needed to evaluate its utility in catalysis or drug synthesis.